2-fluoro-N-[4-(methylcarbamoyl)phenyl]benzamide

• Molecular Formula: C15H13FN2O2
• Molecular Weight: 272.27 g/mol
• IUPAC Name: 2-fluoro-N-[4-(methylcarbamoyl)phenyl]benzamide
• InChI: InChI=1S/C15H13FN2O2/c1-17-14(19)10-6-8-11(9-7-10)18-15(20)12-4-2-3-5-13(12)16/h2-9H,1H3,(H,17,19)(H,18,20)
• InChI Key: SPALECXSKLESRG-UHFFFAOYSA-N
• SMILES: CNC(=O)C1=CC=C(C=C1)NC(=O)C2=CC=CC=C2F

Description

2-fluoro-N-[4-(methylcarbamoyl)phenyl]benzamide, also known as FMMPB, is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications.

Scientific Research Applications

2-fluoro-N-[4-(methylcarbamoyl)phenyl]benzamide has been studied for its potential therapeutic applications in various fields, including cancer research, neurology, and psychiatry. In cancer research, this compound has been shown to inhibit the growth of cancer cells in vitro, suggesting its potential as an anticancer agent. In neurology and psychiatry, this compound has been studied for its potential as a treatment for neurodegenerative diseases and as an antidepressant.

Mechanism of Action

The exact mechanism of action of 2-fluoro-N-[4-(methylcarbamoyl)phenyl]benzamide is not fully understood, but it is believed to act as a selective inhibitor of the enzyme histone deacetylase 6 (HDAC6). HDAC6 is involved in the regulation of various cellular processes, including cell growth, differentiation, and apoptosis. By inhibiting HDAC6, this compound may disrupt these processes, leading to its therapeutic effects.
Biochemical and Physiological Effects
This compound has been shown to have various biochemical and physiological effects in vitro and in vivo. In cancer cells, this compound has been shown to induce cell cycle arrest and apoptosis, suggesting its potential as an anticancer agent. In animal studies, this compound has been shown to improve cognitive function and reduce inflammation in the brain, suggesting its potential as a treatment for neurodegenerative diseases. In addition, this compound has been shown to increase the levels of certain neurotransmitters in the brain, suggesting its potential as an antidepressant.

Advantages and Limitations for Lab Experiments

One advantage of 2-fluoro-N-[4-(methylcarbamoyl)phenyl]benzamide is its relatively simple synthesis method, which allows for easy production in the lab. However, one limitation is its low yield, which may limit its use in large-scale experiments. In addition, this compound is still a relatively new compound, and further research is needed to fully understand its therapeutic potential and limitations.

Future Directions

Future research on 2-fluoro-N-[4-(methylcarbamoyl)phenyl]benzamide could focus on its potential as a treatment for various diseases, including cancer, neurodegenerative diseases, and depression. In addition, further studies could investigate the optimal dosage and administration of this compound, as well as its potential side effects. Finally, research could focus on the development of more efficient synthesis methods for this compound, which could increase its potential for large-scale production and use in clinical settings.
Conclusion
In conclusion, this compound is a chemical compound that has gained attention in scientific research due to its potential therapeutic applications. Its synthesis method is relatively simple, and it has been studied for its potential as an anticancer agent, treatment for neurodegenerative diseases, and antidepressant. Further research is needed to fully understand its therapeutic potential and limitations, as well as its optimal dosage and administration.

Synthesis Methods

2-fluoro-N-[4-(methylcarbamoyl)phenyl]benzamide can be synthesized through a multi-step process involving the reaction of 2-fluorobenzoyl chloride with 4-(methylcarbamoyl)aniline in the presence of a base, followed by purification through column chromatography. The yield of this compound is typically around 60%.